Cas no 532-02-5 (2-Naphthalenesulfonic Acid Sodium Salt)

• Product Name: 2-Naphthalenesulfonic Acid Sodium Salt
• CAS No: 532-02-5
• MF: C₁₀H₇NaO₃S
• MW: 230.215552568436
• MDL: MFCD00064186
• CID: 38073
• PubChem ID: 24886005
• Update Time: 2025-04-18

2-Naphthalenesulfonic Acid Sodium Salt Chemical and Physical Properties

Names and Identifiers

• Sodium naphthalene-2-sulfonate
• sodium,beta-naphthalene sulfonic
• Sodium 2-naphthalenesulfonate
• Naphthalene-2-sulfonic acid sodium salt
• 2-Naphthalenesulfonic Acid Sodium Salt
• beta-Naphthalenesulfonic acid
• β-Naphthalenesulfonic acid sodiuM salt
• 2-Naphthalenesulfonic acid, sodium salt
• 2-Naphthalene sulfonic acid sodium salt
• Sodium-2-naphthalenesulfonate
• Sodium naphthalene-6-sulfonate
• Sodium beta-naphthalenesulfonate
• Sodium naphthalene-2-sulphonate
• beta-Naphthalenesulfonic sodium salt
• R5F0CTD2OJ
• Sodium salt of beta-naphthalenesulfonic acid
• 2-Naphthal
• SODIUM 2-NAPHTHALENESULPHONATE
• SODIUM 2-NAPHTHALENESULFONATE [II]
• A829439
• Sodium 2-naphthalenesulfonate, for ion pair chromatography, >=99.0% (HPLC)
• Sodium2-naphthalenesulfonate
• HSDB 8397
• AC-18240
• Sodium 2-naphthalenesulfonate, technical, >=90%
• SODIUM NAPHTHALENE-6-SULPHONATE
• sodium 2-naphthalene sulfonate
• Sodium 2-naphthalenesulfonate, technical grade, 90%
• .BETA.-NAPHTHALENESULFONIC ACID SODIUM SALT
• Tox21_301018
• AKOS015964252
• SODIUM NAPHTHALENESULFONATE [INCI]
• I0353
• CS-0010108
• NSA
• EINECS 208-523-8
• CHEMBL3184462
• SY005670
• CAS-532-02-5
• YWPOLRBWRRKLMW-UHFFFAOYSA-M
• NSC 7415
• SODIUM 2-NAPHTHALENESULFONATE (II)
• DTXSID4041442
• UNII-R5F0CTD2OJ
• 2-Naphthalenesulfonic acid, sodium salt (1:1)
• Sodium 2-naphthalenesulfonate, >=95% (HPLC)
• SCHEMBL125148
• sodium;naphthalene-2-sulfonate
• MFCD00064186
• AC7882
• AS-12634
• beta-naphthalenesulfonic acid sodium salt
• Q-200308
• NCGC00254920-01
• AKOS015897315
• SODIUM .BETA.-NAPHTHALENESULPHONATE
• 532-02-5
• DTXCID2021442
• sodium beta-naphthalenesulphonate
• Sodium .beta.-naphthalenesulfonate
• FT-0632321
• NSC-7415
• Q27287821
• 2-Naphthalenesulfonic acid (sodium salt)
• N0016
• Sodium 2-Naphthalenesulfonate,98%
• DB-052270
• 208-523-8
• 2-Naphthalenesulfonic acid sodium
• FN55160

• MDL： MFCD00064186
• Inchi： 1S/C10H8O3S.Na/c11-14(12,13)10-6-5-8-3-1-2-4-9(8)7-10;/h1-7H,(H,11,12,13);/q;+1/p-1
• InChI Key： YWPOLRBWRRKLMW-UHFFFAOYSA-M
• SMILES： S(C1C=CC2C=CC=CC=2C=1)(=O)(=O)[O-].[Na+]
• BRN： 3659024

Computed Properties

• Exact Mass: 230.00100
• Monoisotopic Mass: 230.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 296
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 65.6

Experimental Properties

• Color/Form: White crystals or powders
• Density: 1.423
• Melting Point: >275
• Boiling Point: °Cat760mmHg
• Flash Point: °Cat760mmHg
• PSA: 65.58000
• LogP: 2.82470
• Solubility: Soluble in water, insoluble in alcohol
• Sensitiveness: Hygroscopic

2-Naphthalenesulfonic Acid Sodium Salt Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• RTECS：QK3678000
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• TSCA：Yes
• Risk Phrases：R36/37/38
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances. Keep away from water.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates
• Other Chemical Reagents Organic Metal Reagents